Cas no 1448029-28-4 (4-oxo-N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-4H-chromene-2-carboxamide)

• Product Name: 4-oxo-N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-4H-chromene-2-carboxamide
• CAS No: 1448029-28-4
• MF: C₁₇H₁₁N₅O₃
• MW: 333.300942659378
• CID: 5874436
• PubChem ID: 71805368
• Update Time: 2025-06-26

4-oxo-N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-oxo-N-(6-pyrazol-1-ylpyrimidin-4-yl)chromene-2-carboxamide
• 4-oxo-N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-4H-chromene-2-carboxamide
• F6430-0262
• N-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-4-oxo-4H-chromene-2-carboxamide
• AKOS024557794
• 1448029-28-4

• Inchi： 1S/C17H11N5O3/c23-12-8-14(25-13-5-2-1-4-11(12)13)17(24)21-15-9-16(19-10-18-15)22-7-3-6-20-22/h1-10H,(H,18,19,21,24)
• InChI Key： VMEBDWJAOSDPMC-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(N3C=CC=N3)=NC=N2)=O)OC2=C(C=CC=C2)C(=O)C=1

Computed Properties

• Exact Mass: 333.08618923g/mol
• Monoisotopic Mass: 333.08618923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 99Ų

Additional information on 4-oxo-N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-4H-chromene-2-carboxamide

Introduction to 4-oxo-N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-4H-chromene-2-carboxamide (CAS No. 1448029-28-4)

4-oxo-N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-4H-chromene-2-carboxamide, identified by its CAS number 1448029-28-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules characterized by the presence of multiple fused rings, which often endows them with unique biological activities and potential therapeutic applications. The molecular framework of 4-oxo-N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-4H-chromene-2-carboxamide incorporates key pharmacophoric elements, including a chromene core, a pyrazole substituent, and a pyrimidine moiety, which collectively contribute to its distinctive chemical and biological properties.

The chromene scaffold, also known as 2H-chromen-7-one, is a well-studied structural motif in medicinal chemistry due to its presence in several natural products and bioactive compounds. Its aromatic system and electron-deficient nature make it a versatile platform for further functionalization and derivatization. In the case of 4-oxo-N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-4H-chromene-2-carboxamide, the chromene ring is further modified by the introduction of an amide group at the 2-position, which enhances its solubility and bioavailability while potentially influencing its interactions with biological targets.

The presence of a pyrazole ring in the molecule is another critical feature that contributes to its pharmacological potential. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The 6-(1H-pyrazol-1-yl)pyrimidin-4-yl moiety in 4-oxo-N-[6-(1H-pyrazol-1-yl)pyrimidin-4-ylyl]-4H-chromene-2-carboxamide specifically introduces a pyrazole group linked to a pyrimidine ring, creating a hybrid structure that may exhibit synergistic biological effects. This type of structural hybridization is a common strategy in drug design to enhance potency and selectivity by combining multiple pharmacophoric units.

The pyrimidine component of the molecule is another key pharmacophore that plays a crucial role in determining its biological activity. Pyrimidine derivatives are fundamental in medicinal chemistry, serving as key structural elements in numerous drugs used to treat various diseases, including cancer, HIV, and infectious diseases. The specific arrangement of the pyrimidine ring in 4-oxo-N-[6-(1H-pyrazol-l'-yl)pyrimidin-l'-yl]-4H-chromene-z-carboxamide likely contributes to its interactions with biological targets such as enzymes and receptors, thereby influencing its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structure-property relationships of complex organic molecules like 4-ojo-N-[6-(l'H-pyrazol-l'-yl)pyrimidin-l'-yl]-l'H-chromene-z-carboxamide. These studies have highlighted the importance of understanding the three-dimensional conformation of the molecule, as well as the interactions between different functional groups within the framework. By leveraging these computational tools, scientists can predict potential binding modes of the compound with biological targets, which can guide further optimization efforts.

In addition to computational studies, experimental approaches such as X-ray crystallography have been instrumental in elucidating the structural details of l'-'oxo-N-[6-(l'H-pyrazol-l'-yl)pyrimidin-l'-yl]-l'H-chromene-z-carboxamide. These techniques provide high-resolution structural information that can be used to validate computational models and gain insights into the molecular interactions that underpin its biological activity. Such structural insights are crucial for designing derivatives with improved pharmacological properties.

The synthesis of l'-'oxo-N-[6-(l'H-pyrazol-l'-yl)pyrimidin-l'-yl]-l'H-chromene-z-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful selection of reaction conditions and reagents to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecular frameworks like this one with greater efficiency and precision. The development of novel synthetic routes not only facilitates access to this compound but also provides valuable insights into general strategies for constructing related heterocyclic molecules.

One of the most exciting aspects of studying compounds like l'-'oxo-N-[6-(l'H-pyrazol-l'-yl)pyrimidin-l'-yl]-l'H-chromene-z-carboxamide is their potential application in therapeutic contexts. Preclinical studies have demonstrated that similar molecules exhibit promising activities against various disease states. For instance, derivatives containing both chromene and pyrazole moieties have shown efficacy in models of inflammation and cancer. While further research is needed to fully characterize the therapeutic potential of this specific compound, these preliminary findings suggest that it may serve as a valuable lead compound for drug development.

The integration of cutting-edge technologies such as high-throughput screening (HTS) has accelerated the process of identifying bioactive compounds like l'-'oxo-N-[6-(l'H-pyrazol-l'-yl)pyrimidin-l'-yl]-l'H-chromene-z-carboxamide. HTS allows researchers to rapidly test large libraries of compounds against multiple biological targets simultaneously, enabling the identification of promising candidates for further investigation. This approach has been instrumental in discovering new drugs and has significantly shortened the drug discovery pipeline.

Another important consideration in evaluating the potential therapeutic applications of this compound is its metabolic stability. Metabolic stability refers to how quickly a compound is broken down by metabolic enzymes in vivo. A compound with high metabolic stability may have longer-lasting effects but could also accumulate to toxic levels if not properly dosed. Conversely, a compound with low metabolic stability may require frequent administration but is less likely to accumulate excessively. Understanding metabolic stability is crucial for optimizing drug candidates for clinical use.

The pharmacokinetic properties of l'-'oxo-N-[6-(l'H-pyrazol-l'-yl)pyrimidin-l'-yl]-l'H-chromene-z-carboxamide, including its absorption, distribution, metabolism, excretion (ADME), are critical factors that determine its overall efficacy and safety profile. Advanced techniques such as mass spectrometry have been employed to study these properties in detail. By analyzing ADME data, researchers can gain insights into how the compound behaves within the body and identify potential areas for optimization.

In conclusion, l'-'oxo-N-[6-(l'H-pyrazol-l'-yl)pyrimidin-l'-yl]-l'H-chromene-z-carboxamide (CAS No., 1448029--28--) represents an intriguing example of how structural complexity can lead to unique biological activities. Its combination o f chromene, pyrazole,and pyrimidine moieties positions it as a promising candidate for further exploration i n drug discovery. With continued advancements i n synthetic chemistry, computational modeling,and preclinical research,this compoun d holds great promise f or future therapeutic applications. As our understanding o f molecular interactions evolves,compounds like thi s one will play an increasingly important role i n developing novel treatments f or various diseases.